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Compound Name: Bradykinin acetate

Cat. No.: B612376

Application Note

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bradykinin is a potent vasoactive nonapeptide involved in a variety of physiological and
pathophysiological processes, including inflammation, pain perception, vasodilation, and
smooth muscle contraction.[1][2][3] It exerts its effects through the activation of two specific G-
protein coupled receptors, the B1 and B2 receptors.[4][5] Accurate and reproducible
experimental results rely on the correct preparation and storage of bradykinin acetate stock
solutions. This document provides detailed protocols for the preparation, storage, and handling
of bradykinin acetate solutions for use in research applications.

Bradykinin Acetate Properties

Bradykinin acetate is typically supplied as a white, solid powder.[6][7][8] It is important to
handle the solid form and its solutions with care, using appropriate personal protective
equipment, as it should be considered hazardous until further information is available.[6][9]

Table 1: Quantitative Data for Bradykinin Acetate
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Property Value Source
Molecular Weight 1060.21 g/mol (free base)

Purity >98% (HPLC) [6]
Storage (Solid) -20°C, desiccated [6]
Stability (Solid) > 4 years at -20°C [6]
Solubility in DMSO >113 mg/mL [1]

~12 mg/mL [6]

100 mg/mL (94.32 mM)

Solubility in Ethanol >113.5 mg/mL [1]
~10 mg/mL [6]

Solubility in Dimethyl

Formamide =5 mgfml o]
Solubility in Water >226.6 mg/mL [1]
Up to 1 mg/mL [2]

Solubility in PBS (pH 7.2) ~2 mg/mL [6]
Solubility in 0.1 M Acetic Acid 25 mg/mL [10]

Experimental Protocols

Preparation of a 10 mM Bradykinin Acetate Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for serial dilutions in various assays.

Materials:

o Bradykinin Acetate (solid powder)
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Dimethyl sulfoxide (DMSO), anhydrous
Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Procedure:

Equilibrate Reagents: Allow the vial of bradykinin acetate and the DMSO to come to room
temperature before opening to prevent condensation.

Weigh Bradykinin Acetate: Accurately weigh a specific amount of bradykinin acetate
powder. For example, to prepare 1 mL of a 10 mM solution, weigh out 1.06 mg of bradykinin
acetate (based on a molecular weight of 1060.21 g/mol ).

Dissolution: Add the appropriate volume of DMSO to the weighed bradykinin acetate. For
1.06 mg, add 100 pL of DMSO to achieve a 10 mM concentration.

Vortexing: Vortex the solution gently until the powder is completely dissolved. Gentle
warming may be applied if necessary to aid dissolution.[1]

Aliquoting: Aliquot the stock solution into smaller, single-use volumes (e.g., 10 L) in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
peptide.

Storage: Store the aliquots at -20°C or -80°C. Stock solutions in DMSO are stable for at least
one month at -20°C and up to one year at -80°C.[11]

Preparation of an Aqueous Bradykinin Acetate Stock
Solution

For experiments where organic solvents may interfere, an aqueous stock solution can be

prepared.

Materials:

Bradykinin Acetate (solid powder)
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» Sterile, nuclease-free water or 0.1 M acetic acid
o Sterile microcentrifuge tubes
o Calibrated pipettes and sterile tips

Procedure:

Equilibrate Reagents: Allow the vial of bradykinin acetate to come to room temperature.
» Weigh Bradykinin Acetate: Weigh the desired amount of bradykinin acetate.

» Dissolution: Add the appropriate volume of sterile water or 0.1 M acetic acid. For instance, to
make a 1 mg/mL solution in water, dissolve 1 mg of bradykinin acetate in 1 mL of water.[2]
For a higher concentration of 25 mg/mL, use 0.1 M acetic acid.[10]

» Vortexing: Vortex gently to dissolve the peptide completely.

 Aliquoting and Storage: Aliquot into single-use volumes and store at -20°C. Aqueous
solutions are less stable than those in DMSO; it is recommended not to store agueous
solutions for more than one day.[6] However, stock solutions in 0.1 M acetic acid are
reported to be stable for up to 3 months at -20°C.[10]

Visualizations
Bradykinin Sighaling Pathway

Bradykinin primarily signals through the B2 receptor, a G-protein coupled receptor (GPCR).[12]
This activation leads to the stimulation of phospholipase C (PLC), which in turn generates
inositol triphosphate (IP3) and diacylglycerol (DAG).[13] These second messengers trigger the
release of intracellular calcium (Ca2+) and activate protein kinase C (PKC), respectively,
leading to downstream effects such as the production of nitric oxide and prostaglandins.[12][13]
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Caption: Bradykinin B2 Receptor Signaling Pathway.

Experimental Workflow: Stock Solution Preparation and
Use

The following diagram illustrates the general workflow from receiving the solid bradykinin

acetate to its use in a typical cell-based assay.
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Caption: Workflow for Bradykinin Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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